molecular formula C6H10ClN3O2 B6166893 5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride CAS No. 1033708-73-4

5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Cat. No. B6166893
CAS RN: 1033708-73-4
M. Wt: 191.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride” appears to contain a pyrrolidine ring and an oxadiazolone ring . Pyrrolidine is a five-membered ring with one nitrogen atom, and oxadiazolone is a five-membered ring with two nitrogen atoms and one oxygen atom .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine and oxadiazolone rings. The pyrrolidine ring is a type of secondary amine, which could participate in hydrogen bonding and other intermolecular interactions .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidine and oxadiazolone rings. The pyrrolidine ring, being a secondary amine, could potentially undergo reactions such as alkylation .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring could increase its solubility in polar solvents due to the ability of the nitrogen atom to participate in hydrogen bonding .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action .

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide detailed information about its potential hazards .

Future Directions

The future research directions for this compound would depend on its intended use or biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride involves the reaction of 2-amino-2-(2-pyrrolidinyl)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with hydroxylamine hydrochloride to form the oxime, which is cyclized to form the oxadiazolone. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-amino-2-(2-pyrrolidinyl)acetic acid", "thionyl chloride", "hydroxylamine hydrochloride", "sodium hydroxide", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "2-amino-2-(2-pyrrolidinyl)acetic acid is reacted with thionyl chloride in the presence of acetic anhydride to form the corresponding acid chloride.", "The acid chloride is then reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form the oxime.", "The oxime is then cyclized by heating with acetic anhydride to form the oxadiazolone.", "The resulting oxadiazolone is then treated with hydrochloric acid to form the hydrochloride salt of 5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one." ] }

CAS RN

1033708-73-4

Product Name

5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Molecular Formula

C6H10ClN3O2

Molecular Weight

191.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.